N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]piperidin-3-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H20ClF3N2O/c21-15-9-7-14(8-10-15)12-26-11-3-4-16(13-26)25-19(27)17-5-1-2-6-18(17)20(22,23)24/h1-2,5-10,16H,3-4,11-13H2,(H,25,27)
• InChI Key: YKNLEVRIZJQWCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C20H20ClF3N2O
• Molecular Weight: 396.8 g/mol

Description

N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide, also known as TCB-2, is a synthetic compound that belongs to the class of hallucinogenic drugs known as phenethylamines. TCB-2 is a potent and selective agonist of the serotonin 5-HT2A receptor, which is responsible for mediating the hallucinogenic effects of many psychedelics. In recent years, TCB-2 has been the subject of much scientific research due to its potential applications in the fields of neuroscience and pharmacology.

Mechanism of Action

N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide is a potent and selective agonist of the serotonin 5-HT2A receptor, which is responsible for mediating the hallucinogenic effects of many psychedelics. When N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide binds to the 5-HT2A receptor, it induces a conformational change in the receptor that activates intracellular signaling pathways. This activation leads to changes in the activity of neurons in the brain and is responsible for the hallucinogenic effects of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide.
Biochemical and Physiological Effects
N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide has been shown to have a number of biochemical and physiological effects in the body. One of the most significant effects is its ability to increase the release of serotonin in the brain. This increase in serotonin release is thought to be responsible for the hallucinogenic effects of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide. In addition, N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide has been shown to have effects on other neurotransmitter systems, including dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide for lab experiments is its potency and selectivity for the 5-HT2A receptor. This allows researchers to study the effects of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide on this specific receptor without interference from other receptors. However, one of the limitations of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide is its potential for toxicity. N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide has been shown to be toxic to cells in vitro at high concentrations, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide. One area of interest is the development of new drugs based on the structure of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide. Researchers are exploring the possibility of modifying the structure of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide to create new drugs with improved efficacy and reduced toxicity. Another area of interest is the study of the long-term effects of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide on the brain. This research could provide valuable insights into the potential risks associated with the use of psychedelics. Finally, researchers are exploring the potential therapeutic applications of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide, including its use in the treatment of depression and anxiety disorders.

Synthesis Methods

The synthesis of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide is a complex process that involves several steps. The starting material for the synthesis is 2-nitrobenzaldehyde, which is converted to 2-amino-5-nitrobenzaldehyde through a series of chemical reactions. The 2-amino-5-nitrobenzaldehyde is then reacted with 4-chlorobenzyl chloride and piperidine to form the intermediate product, N-(4-chlorobenzyl)-2-(5-nitro-2-piperidinyl)benzamide. Finally, the intermediate product is reduced with lithium aluminum hydride to yield N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide has been the subject of much scientific research due to its potential applications in the fields of neuroscience and pharmacology. One of the primary areas of research has been the study of the mechanism of action of N-[1-(4-chlorobenzyl)-3-piperidinyl]-2-(trifluoromethyl)benzamide on the serotonin 5-HT2A receptor. This research has provided valuable insights into the molecular mechanisms underlying the hallucinogenic effects of psychedelics and has helped to identify potential targets for the development of new drugs.